Cas no 33494-81-4 (Di-tert-butyl Phosphate)

• Product Name: Di-tert-butyl Phosphate
• CAS No: 33494-81-4
• MF: C₈H₁₉O₄P
• MW: 210.207823991776
• MDL: MFCD08443810
• CID: 294270
• PubChem ID: 429756
• Update Time: 2025-06-11

Di-tert-butyl Phosphate Chemical and Physical Properties

Names and Identifiers

• Di-tert-butyl hydrogen phosphate
• C8H19O4P
• DI-T-BUTYL PHOSPHORIC ACID
• ditert-butyl hydrogen phosphate
• Phosphoric acid,bis(1,1-dimethylethyl) ester (9CI)
• di-(tert-butyl)-phosphate
• di-tert-buthylphosphate
• di-tert-butyl phosphonic acid
• DI-TERT-BUTYL PHOSPHORIC ACID
• phosphoric acid di-t-butyl ester
• phosphoric acid di-tert-butyl ester
• SB75316
• DTXSID50330480
• di-t-butyl phosphate
• DI-T-BUTYLPHOSPHORICACID
• CS-0154655
• FT-0701331
• NS00008964
• SCHEMBL243552
• YEWZQCDRZRYAEB-UHFFFAOYSA-N
• SY015318
• 33494-81-4
• AKOS005137988
• BIS(TERT-BUTOXY)PHOSPHINIC ACID
• FT-0748970
• EN300-116118
• BCP22579
• Phosphoric acid, bis(1,1-dimethylethyl) ester
• Phosphoric acid, di-tert-butyl ester
• L9H33ML7RM
• DB-370059
• Bis(1,?1-?Dimethylethyl) Ester Phosphoric Acid; Di-tert-butyl Ester Phosphoric Acid
• Di(tert-butyl) hydrogen phosphate
• Di-tert-butyl Phosphate

• MDL： MFCD08443810
• Inchi： 1S/C8H19O4P/c1-7(2,3)11-13(9,10)12-8(4,5)6/h1-6H3,(H,9,10)
• InChI Key： YEWZQCDRZRYAEB-UHFFFAOYSA-N
• SMILES： P(=O)(O)(OC(C)(C)C)OC(C)(C)C

Computed Properties

• Exact Mass: 210.10200
• Monoisotopic Mass: 210.10209608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.077
• Melting Point: NA
• Boiling Point: 252 ºC
• Flash Point: 106 ºC
• PSA: 65.57000
• LogP: 2.71700

Di-tert-butyl Phosphate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Di-tert-butyl Phosphate

Introduction to Di-tert-butyl Phosphate (CAS No. 33494-81-4)

Di-tert-butyl Phosphate, with the chemical formula (C₈H₁₇O₄P) and a CAS number of 33494-81-4, is a significant compound in the field of chemical and pharmaceutical research. This organophosphorus compound is widely recognized for its utility in various industrial and laboratory applications. Its unique molecular structure, characterized by two tert-butyl groups attached to a phosphate moiety, imparts specific chemical properties that make it valuable in multiple domains.

The compound is primarily utilized as a plasticizer and an intermediate in the synthesis of other specialized chemicals. Its high thermal stability and compatibility with a wide range of polymers make it an excellent choice for enhancing the flexibility and durability of plastics. Additionally, Di-tert-butyl Phosphate serves as a crucial reagent in organic synthesis, particularly in the preparation of complex organic molecules where precise control over reaction pathways is essential.

In recent years, significant research has been conducted on the applications of Di-tert-butyl Phosphate in the pharmaceutical industry. Studies have highlighted its potential role as a precursor in the synthesis of novel drug compounds. The compound's ability to act as a chelating agent has opened new avenues in medicinal chemistry, particularly in the development of targeted therapies for various diseases. Researchers have explored its interactions with biological systems, uncovering insights that could lead to more effective drug formulations.

The environmental impact of Di-tert-butyl Phosphate has also been a subject of extensive investigation. While it is not classified as a hazardous substance, its persistence in the environment has raised concerns about potential long-term effects. Recent studies have focused on developing biodegradable alternatives to traditional plasticizers like Di-tert-butyl Phosphate. These efforts aim to reduce environmental footprint while maintaining or improving the performance characteristics of plastics.

From an industrial perspective, Di-tert-butyl Phosphate plays a pivotal role in the manufacturing of high-performance materials. Its incorporation into polymer matrices enhances mechanical properties such as tensile strength and impact resistance. This has led to its adoption in critical applications where material integrity is paramount, such as automotive components and aerospace materials. The compound's stability under extreme conditions makes it an ideal candidate for these demanding environments.

The chemical properties of Di-tert-butyl Phosphate also make it valuable in analytical chemistry. It is frequently used as an internal standard or reference material in chromatographic techniques due to its well-defined spectroscopic characteristics. This application aids in the accurate quantification and identification of other compounds in complex mixtures. The compound's high purity and consistency make it a reliable choice for researchers worldwide.

In conclusion, Di-tert-butyl Phosphate (CAS No. 33494-81-4) is a multifaceted compound with diverse applications across multiple industries. Its role as a plasticizer, intermediate, and reagent underscores its importance in chemical synthesis and material science. Ongoing research continues to uncover new uses and refine existing applications, ensuring that this compound remains at the forefront of scientific innovation.